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Compound of Interest

Compound Name: Diethylumbelliferyl phosphate

Cat. No.: B1256386 Get Quote

Researchers and scientists working with Diethylumbelliferyl phosphate must adhere to

stringent safety protocols to ensure personal and environmental safety. This guide provides

essential, immediate safety and logistical information, including detailed operational and

disposal plans, to foster a secure laboratory environment.

Hazard Classification and Personal Protective Equipment

Diethylumbelliferyl phosphate is classified as acutely toxic if swallowed (Acute Toxicity 2,

Oral), carrying the hazard statement H300. The appropriate signal word for this substance is

"Danger," and it is represented by the GHS06 pictogram, the skull and crossbones.[1]

Adherence to proper personal protective equipment (PPE) protocols is mandatory to minimize

exposure risk.
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PPE Category Recommended Equipment
Specifications & Best
Practices

Eye and Face Protection

Safety glasses with side

shields or goggles, and a face

shield.

Essential to protect against

potential splashes. A face

shield should be worn in

conjunction with goggles for

maximum protection.[1]

Hand Protection Chemical-resistant gloves.

Nitrile gloves are a common

choice, but it is crucial to

consult the glove

manufacturer's resistance

chart for the specific solvent

being used. Change gloves

immediately if they become

contaminated.[1][2]

Body Protection Laboratory coat.

A standard lab coat should be

worn to protect skin and

clothing.[2] For tasks with a

higher risk of splashes, a

chemically resistant apron or

coveralls may be necessary.

Respiratory Protection

Type P2 (EN 143) respirator

cartridges or a dust mask type

N95 (US).

A respirator is recommended,

especially when handling the

solid compound, to prevent

inhalation of fine particles.[1]

All work with the powdered

form should be conducted in a

certified chemical fume hood.

Operational Plan: Step-by-Step Handling Protocol

This protocol outlines the safe handling of Diethylumbelliferyl phosphate from preparation to

immediate use in a laboratory setting.

Preparation and Weighing:
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Before handling, ensure the work area, particularly the chemical fume hood, is clean and

uncluttered.

Don all required PPE as outlined in the table above.

Perform all weighing of the solid Diethylumbelliferyl phosphate within a certified

chemical fume hood to minimize inhalation risk.

Use a dedicated spatula and weighing paper. Clean all equipment thoroughly after use.

Solution Preparation:

Consult the product's data sheet for solubility information. Diethylumbelliferyl phosphate
is soluble in DMSO (>5 mg/mL) and water (50 mg/mL).[1]

In the chemical fume hood, add the desired solvent to the accurately weighed powder in a

suitable, clearly labeled container (e.g., a vial or flask).

Cap the container securely and mix by vortexing or gentle agitation until the solid is

completely dissolved.

Storage:

Solid Form: Store the solid compound in a tightly sealed container in a designated, well-

ventilated, and secure area at -20°C.

Stock Solutions: For long-term storage, it is recommended to store stock solutions at

-20°C. Refer to the product-specific datasheet for detailed stability information.

Disposal Plan: Managing Diethylumbelliferyl Phosphate Waste

Proper disposal of Diethylumbelliferyl phosphate and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Liquid Waste: Collect all waste solutions containing Diethylumbelliferyl phosphate in a

designated, properly labeled, and sealed hazardous waste container. The container
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should be compatible with the solvents used.

Solid Waste: Any materials contaminated with Diethylumbelliferyl phosphate, such as

pipette tips, weighing papers, and gloves, must be collected in a separate, sealed, and

clearly labeled solid hazardous waste container.

Labeling and Storage of Waste:

All waste containers must be clearly labeled with "Hazardous Waste," the full chemical

name "Diethylumbelliferyl phosphate," and any other components of the waste stream.

Store waste containers in a designated, secure, and well-ventilated secondary

containment area, away from incompatible materials.

Final Disposal:

Do not dispose of Diethylumbelliferyl phosphate down the drain or in the regular trash.

[3]

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) department or a licensed hazardous waste disposal contractor, in accordance with

all local, state, and federal regulations.
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Caption: Workflow for the safe handling and disposal of Diethylumbelliferyl phosphate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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